Cas no 1652-66-0 (Pentadecanoic acid, 12,12,13,13,14,14,15,15,15-nonafluoro-)

• Product Name: Pentadecanoic acid, 12,12,13,13,14,14,15,15,15-nonafluoro-
• CAS No: 1652-66-0
• MF: C₁₅H₂₁F₉O₂
• MW: 404.311676740646
• CID: 1344117
• PubChem ID: 4867754
• Update Time: 2025-04-20

Pentadecanoic acid, 12,12,13,13,14,14,15,15,15-nonafluoro- Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid, 12,12,13,13,14,14,15,15,15-nonafluoro-
• 12,12,13,13,14,14,15,15,15-nonafluoropentadecanoic acid
• 1652-66-0
• DTXSID60406665
• C4F9(CH2)10CO2H
• SCHEMBL5679801
• 11-(Nonafluorobutyl)undecanoic acid
• 11-(perfluorobutyl)undecanoic acid

• Inchi： 1S/C15H21F9O2/c16-12(17,13(18,19)14(20,21)15(22,23)24)10-8-6-4-2-1-3-5-7-9-11(25)26/h1-10H2,(H,25,26)
• InChI Key： AAXRUIWADFCFQA-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(CCCCCCCCCCC(=O)O)F

Computed Properties

• Exact Mass: 404.13983
• Monoisotopic Mass: 404.13978337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3